Cas no 1303587-96-3 (3-Amino-5-chloropyrazin-2-ol)

• Product Name: 3-Amino-5-chloropyrazin-2-ol
• CAS No: 1303587-96-3
• MF: C₄H₄ClN₃O
• MW: 145.547059059143
• CID: 6792871
• PubChem ID: 86671761
• Update Time: 2025-11-01

3-Amino-5-chloropyrazin-2-ol Chemical and Physical Properties

Names and Identifiers

• 1303587-96-3
• SCHEMBL18529101
• SCHEMBL1810721
• DA-46279
• C91505
• 3-amino-5-chloro-1H-pyrazin-2-one
• FHDYLAMSIRNDDL-UHFFFAOYSA-N
• 3-amino-5-chloropyrazin-2-ol
• 3-Amino-5-chloropyrazin-2-ol

• Inchi： 1S/C4H4ClN3O/c5-2-1-7-4(9)3(6)8-2/h1H,(H2,6,8)(H,7,9)
• InChI Key： FHDYLAMSIRNDDL-UHFFFAOYSA-N
• SMILES： ClC1=CNC(C(N)=N1)=O

Computed Properties

• Exact Mass: 145.0042895g/mol
• Monoisotopic Mass: 145.0042895g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 67.5Ų

Additional information on 3-Amino-5-chloropyrazin-2-ol

Professional Introduction to 3-Amino-5-chloropyrazin-2-ol (CAS No. 1303587-96-3)

3-Amino-5-chloropyrazin-2-ol, chemically designated as 3-amino-5-chloropyrazin-2-ol, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic aromatic compound features a pyrazine core substituted with an amino group at the 3-position and a chloro group at the 5-position, making it a versatile intermediate for various synthetic applications. With a CAS number of 1303587-96-3, this compound has garnered attention due to its potential utility in the development of novel therapeutic agents.

The structural configuration of 3-amino-5-chloropyrazin-2-ol imparts unique reactivity, enabling its participation in a wide range of chemical transformations. The presence of both the amino and chloro functional groups allows for further derivatization, making it a valuable building block in medicinal chemistry. Researchers have leveraged these properties to explore its role in synthesizing biologically active molecules, particularly those targeting neurological and inflammatory disorders.

In recent years, the interest in pyrazine derivatives has surged due to their demonstrated pharmacological efficacy. Studies have highlighted the potential of 3-amino-5-chloropyrazin-2-ol as a precursor in the synthesis of kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The compound's ability to undergo nucleophilic substitution reactions has been exploited to introduce diverse functional groups, enhancing its applicability in drug design.

One notable application of 3-amino-5-chloropyrazin-2-ol is in the development of small-molecule inhibitors targeting specific enzymes involved in disease pathways. For instance, research has shown that derivatives of this compound can modulate the activity of Janus kinases (JAKs), which play a pivotal role in signal transduction pathways associated with autoimmune diseases. The introduction of structural modifications based on 3-amino-5-chloropyrazin-2-ol has led to compounds with improved selectivity and potency.

The synthetic methodologies involving 3-amino-5-chloropyrazin-2-ol have been refined to achieve high yields and purity, ensuring its suitability for industrial-scale production. Advances in catalytic techniques have enabled efficient functionalization at specific positions on the pyrazine ring, thereby expanding the library of possible derivatives. These advancements have not only accelerated drug discovery but also provided insights into structure-activity relationships (SAR) that guide future research.

Moreover, the use of computational modeling has complemented experimental approaches in studying the interactions between 3-amino-5-chloropyrazin-2-ol and biological targets. Molecular docking simulations have been employed to predict binding affinities and optimize lead compounds for further development. Such integrative strategies have significantly reduced the time and cost associated with hit identification and optimization phases in drug development pipelines.

The versatility of 3-amino-5-chloropyrazin-2-ol extends beyond kinase inhibition; it has also been explored as a component in antiviral and antibacterial agents. Its scaffold can be modified to incorporate groups that interact with viral proteases or bacterial enzymes, offering new avenues for combating resistant strains. The compound's dual functionality makes it an attractive candidate for designing multifunctional therapeutics that address multiple targets simultaneously.

Recent patents and scientific literature underscore the growing recognition of 3-amino-5-chloropyrazin-2-ol as a key intermediate in pharmaceutical synthesis. Companies specializing in custom synthesis have reported increasing demand for this compound due to its broad applicability across various therapeutic areas. As research continues to uncover new biological targets and disease mechanisms, the significance of such versatile intermediates is likely to grow further.

In conclusion, 3-amino-5-chloropyrazin-2-ol (CAS No. 1303587-96-3) represents a cornerstone in modern pharmaceutical chemistry. Its unique structural features and reactivity make it indispensable for synthesizing novel therapeutic agents targeting diverse diseases. With ongoing advancements in synthetic methodologies and computational biology, this compound is poised to remain at the forefront of drug discovery efforts for years to come.